Cas no 216481-88-8 ((1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol)
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol Chemical and Physical Properties
Names and Identifiers
-
- (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol
- 2-Cyclopentene-1-methanol, 4-(2-amino-6-chloro-9H-purin-9-yl)-, (1R,4S)-
-
- Inchi: 1S/C11H12ClN5O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H2,13,15,16)/t6-,7+/m0/s1
- InChI Key: IHEDZPMXLKYPSA-NKWVEPMBSA-N
- SMILES: [C@@H]1(CO)C[C@H](N2C3C(N=C2)=C(Cl)N=C(N)N=3)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595930-5mg |
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol |
216481-88-8 | 5mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A595930-10mg |
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol |
216481-88-8 | 10mg |
$ 460.00 | 2023-04-19 | ||
| TRC | A595930-25mg |
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol |
216481-88-8 | 25mg |
$ 1108.00 | 2023-04-19 | ||
| TRC | A595930-50mg |
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol |
216481-88-8 | 50mg |
$ 1906.00 | 2023-04-19 | ||
| TRC | A595930-250mg |
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol |
216481-88-8 | 250mg |
$ 9200.00 | 2023-09-08 | ||
| Ambeed | A501743-1g |
((1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol |
216481-88-8 | 95+% | 1g |
$849.0 | 2025-02-26 |
(1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol
Introduction to (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol and Its CAS No. 216481-88-8
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, the compound with the CAS number 216481-88-8 and the product name (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol has garnered significant attention due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, its chemical characteristics, and its relevance in contemporary medicinal chemistry.
The molecular structure of (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol is characterized by a cyclopentene ring substituted with a hydroxymethyl group at the 2-position and an amino-substituted purine moiety at the 4-position. The presence of chiral centers at the 1R and 4S configurations adds complexity to its synthesis and pharmacological profile. This stereochemistry is crucial for determining its biological activity and interactions with biological targets.
In recent years, there has been a growing interest in the development of nucleoside analogs as therapeutic agents. The purine moiety in (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol suggests potential applications in antiviral and anticancer therapies. Nucleoside analogs are known for their ability to mimic natural nucleosides, thereby interfering with viral replication or cancer cell proliferation. The chloro substituent on the purine ring may enhance binding affinity to biological targets, making this compound a promising candidate for further investigation.
Recent studies have highlighted the importance of structural diversity in drug discovery. The cyclopentene ring in (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol introduces flexibility into the molecule, which can be exploited to optimize pharmacokinetic properties such as solubility and metabolic stability. This structural feature is particularly relevant in the context of developing orally bioavailable drugs.
The synthesis of this compound involves multi-step organic reactions, including stereoselective transformations to achieve the desired (1R,4S) configuration. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been instrumental in constructing the stereocenter architecture accurately.
Beyond its potential therapeutic applications, (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol also serves as a valuable scaffold for medicinal chemistry innovation. By modifying its structure, researchers can explore new chemical space and identify novel bioactive compounds. The combination of a purine core with a cyclopentene scaffold offers a unique platform for designing molecules with enhanced efficacy and reduced toxicity.
In conclusion, the compound with CAS number 216481-88-8 and the product name (1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol represents an exciting avenue in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling subject for further study. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.
216481-88-8 ((1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol) Related Products
- 118237-86-8(Cyclopentanemethanol,3-(2-amino-6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-)
- 118237-87-9(((1R,4S)-4-(2-Amino-6-chloro-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol)
- 91296-11-6(Cyclopentanemethanol,4-(2-amino-6-chloro-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-)
- 172015-79-1((1S,4R)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol Hydrochloride)
- 639010-68-7(Cyclohexanemethanol, 2-(2-amino-6-chloro-9H-purin-9-yl)-, (1R,2S)-rel-)
- 918492-98-5([(1S,4R)-4-(6-Chloropurin-9-yl)cyclopent-2-en-1-yl]methanol)
- 136522-33-3(((1S,4R)-4-(2-Amino-6-chloro-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol)
- 118237-77-7(2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-)
- 1246819-78-2((1S,4R)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-carboxylate)
- 91066-65-8(6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine)